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Compound of Interest

Compound Name: UMB24

Cat. No.: B15618492 Get Quote

Disclaimer: This guide is intended for informational purposes for researchers, scientists, and

drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).

Always consult the official SDS provided by the manufacturer before handling any chemical

substance.

This document provides essential safety protocols, handling procedures, and disposal plans for

the putative sigma-2 preferring antagonist, UMB24. Adherence to these guidelines is crucial for

ensuring laboratory safety and the integrity of research outcomes.

Chemical Identification
Identifier Value

Name UMB24

Systematic Name 1-(2-phenylethyl)-4-(pyridin-2-yl)piperazine

CAS Number 1033-69-8

Molecular Formula C₁₇H₂₁N₃

Molecular Weight 267.37 g/mol

Description

A research chemical identified as a putative

sigma-2 preferring antagonist. It is intended for

laboratory research use only and is not for

human or veterinary use.[1]
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Personal Protective Equipment (PPE)
Due to the hazardous nature of piperazine derivatives, the following personal protective

equipment is mandatory when handling UMB24 to minimize exposure risk.

PPE Category Required Item
Specifications and
Remarks

Eye Protection
Safety glasses with side-

shields or Goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.

Hand Protection Chemical-resistant gloves

Nitrile rubber with a minimum

layer thickness of 0.11 mm is

recommended. Gloves should

be inspected for integrity

before each use and disposed

of properly.

Body Protection Laboratory Coat

A long-sleeved lab coat is

required to protect against skin

contact.

Respiratory Protection Respirator

For handling that may

generate dust or aerosols, a

P95 (US) or P1 (EU EN 143)

particle respirator is

recommended for nuisance

exposures. For higher-level

protection, a type OV/AG/P99

(US) or ABEK-P2 (EU EN 143)

respirator should be used. All

respiratory equipment must be

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[2][3][4][5]

Operational and Disposal Plans

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15618492?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sigma-2_receptor
https://pubs.acs.org/doi/10.1021/acsptsci.5c00157
https://www.mdpi.com/1422-0067/24/7/6381
https://pmc.ncbi.nlm.nih.gov/articles/PMC3923374/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage

Handling: Handle UMB24 in a well-ventilated area, preferably in a chemical fume hood, to

avoid the formation and inhalation of dust and aerosols. Avoid all contact with skin and eyes.

Storage: Store in a cool, dry, and well-ventilated location. The container should be kept

tightly sealed. The recommended storage temperature is -20°C.[1]

Disposal Plan

UMB24 and any contaminated packaging or materials should be treated as hazardous waste.

Disposal must be conducted by a licensed professional waste disposal service in strict

accordance with all federal, state, and local environmental regulations.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and plenty of

water. Seek medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[1][2][3]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse the

mouth with water and seek immediate medical

attention.[1][2]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides

and nitrogen oxides.

Firefighter Protection: Firefighters should wear a self-contained breathing apparatus and full

protective gear.

Experimental Protocols
Preparation of Stock Solutions

The following table provides a guide for preparing stock solutions of UMB24. The choice of

solvent (e.g., DMSO, ethanol) should be determined by the specific requirements of the

experimental protocol.

Desired
Concentration

Volume of Solvent
for 1 mg of UMB24

Volume of Solvent
for 5 mg of UMB24

Volume of Solvent
for 10 mg of
UMB24

0.1 mM 37.40 mL 187.01 mL 374.01 mL

0.5 mM 7.48 mL 37.40 mL 74.80 mL

1.0 mM 3.74 mL 18.70 mL 37.40 mL

5.0 mM 0.75 mL 3.74 mL 7.48 mL

Signaling Pathway and Mechanism of Action
UMB24 functions as an antagonist of the sigma-2 receptor, which has been identified as

Transmembrane Protein 97 (TMEM97).[2] The sigma-2 receptor is of significant interest in

biomedical research due to its overexpression in various cancer cell lines and its involvement in

neurological diseases.[2][6]

While sigma-2 receptor agonists have been shown to induce apoptosis in tumor cells, often

through the activation of caspase-3, the mechanism of action for antagonists like UMB24 is
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understood to be different.[2][5] Antagonists are thought to modulate cell proliferation and

survival pathways, though the precise downstream signaling cascade is an area of active

investigation.

The following diagram outlines a typical experimental workflow to assess the biological effect of

a sigma-2 receptor antagonist on cancer cell viability.
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Experimental Workflow for Assessing UMB24 Activity on Cancer Cell Viability

Experimental Setup

Treatment and Incubation

Viability Assessment

Data Analysis

Prepare UMB24 Stock Solution
(e.g., in DMSO)

Treat cells with a dose range
of UMB24

Culture Cancer Cell Lines
(e.g., MCF-7, MDA-MB-435)

Incubate for a specified time
(e.g., 24, 48, 72 hours)

Perform Cell Viability Assay
(e.g., MTT, XTT)

Measure Spectrophotometric
Absorbance

Calculate Percent Cell Viability
and Determine EC50

Click to download full resolution via product page

Caption: A procedural workflow for the quantitative assessment of UMB24's effect on cancer

cell viability.
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This experimental design allows for the determination of UMB24's potency in modulating cell

viability, providing insights into its potential as a therapeutic agent. Further molecular studies

are necessary to fully elucidate the downstream signaling pathways affected by sigma-2

receptor antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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